Cas no 2228547-49-5 (3-(3,5-difluoropyridin-4-yl)propanenitrile)

• Product Name: 3-(3,5-difluoropyridin-4-yl)propanenitrile
• CAS No: 2228547-49-5
• MF: C₈H₆F₂N₂
• MW: 168.143448352814
• CID: 5996101
• PubChem ID: 165856864
• Update Time: 2025-10-28

3-(3,5-difluoropyridin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-difluoropyridin-4-yl)propanenitrile
• EN300-1762049
• 2228547-49-5

• Inchi： 1S/C8H6F2N2/c9-7-4-12-5-8(10)6(7)2-1-3-11/h4-5H,1-2H2
• InChI Key： JYUQPBAHIJWTLZ-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1CCC#N)F

Computed Properties

• Exact Mass: 168.04990452g/mol
• Monoisotopic Mass: 168.04990452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36.7Ų

Additional information on 3-(3,5-difluoropyridin-4-yl)propanenitrile

Research Brief on 3-(3,5-difluoropyridin-4-yl)propanenitrile (CAS: 2228547-49-5): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

3-(3,5-difluoropyridin-4-yl)propanenitrile (CAS: 2228547-49-5) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique difluoropyridine scaffold, serves as a versatile building block for the synthesis of bioactive molecules targeting various disease pathways. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-(3,5-difluoropyridin-4-yl)propanenitrile as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the compound's fluorinated pyridine moiety enhances binding affinity and selectivity toward BTK, a critical target in autoimmune diseases and B-cell malignancies. The study reported a 40% improvement in inhibitory activity compared to non-fluorinated analogs, underscoring the importance of fluorine substitution in drug design.

In addition to its role in kinase inhibition, 3-(3,5-difluoropyridin-4-yl)propanenitrile has shown promise in antimicrobial research. A 2024 preprint on bioRxiv detailed its incorporation into next-generation quinolone antibiotics, where it contributed to improved bacterial membrane penetration and reduced resistance development. The study identified the compound's nitrile group as a crucial pharmacophore for interacting with bacterial DNA gyrase, a validated target in antibiotic therapy.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 3-(3,5-difluoropyridin-4-yl)propanenitrile. A 2023 patent (WO2023187652) disclosed a novel catalytic system for its preparation, achieving 85% yield with minimal byproducts. This development addresses previous challenges in scaling up production while maintaining high purity standards required for pharmaceutical applications.

The compound's physicochemical properties have also been extensively characterized in recent studies. Computational analyses published in Molecular Pharmaceutics (2024) revealed that 3-(3,5-difluoropyridin-4-yl)propanenitrile exhibits favorable drug-like properties, including optimal logP (2.1) and polar surface area (45 Ų), making it suitable for oral drug development. These findings have spurred interest in its use as a privileged scaffold in fragment-based drug discovery programs.

Looking forward, researchers are exploring the potential of 3-(3,5-difluoropyridin-4-yl)propanenitrile in targeted protein degradation strategies. Preliminary results presented at the 2024 ACS Spring Meeting demonstrated its successful incorporation into proteolysis-targeting chimeras (PROTACs) for degrading oncogenic proteins. The fluoropyridine moiety was found to enhance ternary complex formation between the target protein and E3 ubiquitin ligase, a critical step in the PROTAC mechanism.

In conclusion, 3-(3,5-difluoropyridin-4-yl)propanenitrile (CAS: 2228547-49-5) continues to emerge as a valuable chemical entity in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a promising candidate for various therapeutic applications. Ongoing research is expected to further elucidate its potential and expand its utility in drug discovery pipelines.